1-[3-(benzylthio)propanoyl]-4-phenylpiperazine

• IUPAC Name: 3-benzylsulfanyl-1-(4-phenylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C20H24N2OS/c23-20(11-16-24-17-18-7-3-1-4-8-18)22-14-12-21(13-15-22)19-9-5-2-6-10-19/h1-10H,11-17H2
• InChI Key: JOQQGEYOKIEUDF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CCSCC3=CC=CC=C3
• Molecular Formula: C20H24N2OS
• Molecular Weight: 340.5 g/mol

Description

1-[3-(benzylthio)propanoyl]-4-phenylpiperazine, commonly known as BZP, is a synthetic compound that belongs to the piperazine family. BZP has been extensively studied for its potential therapeutic applications and has been found to possess a wide range of pharmacological properties.

Mechanism of Action

BZP acts as a non-selective serotonin and dopamine receptor agonist, which leads to the release of these neurotransmitters in the brain. This results in increased levels of dopamine and serotonin in the synaptic cleft, which leads to enhanced neurotransmission and stimulation of the central nervous system.
Biochemical and Physiological Effects:
BZP has been found to possess a wide range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also leads to increased levels of dopamine and serotonin in the brain, which results in enhanced mood, alertness, and energy levels. BZP has also been found to possess appetite suppressant properties, which makes it a potential candidate for weight loss treatment.

Advantages and Limitations for Lab Experiments

BZP has several advantages for lab experiments, including its high potency, selectivity, and specificity. It is also relatively easy to synthesize and can be obtained in high purity and yield. However, BZP also has several limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research on BZP. One potential area of research is the development of novel analogs of BZP with improved pharmacological properties, such as increased selectivity and potency. Another potential area of research is the investigation of the potential therapeutic applications of BZP in the treatment of various psychiatric disorders. Additionally, further research is needed to fully understand the biochemical and physiological effects of BZP and its potential toxicity.
Conclusion:
In conclusion, 1-[3-(benzylthio)propanoyl]-4-phenylpiperazine, or BZP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BZP possesses a wide range of pharmacological properties, including central nervous system stimulation, appetite suppression, and mood enhancement. It acts as a non-selective serotonin and dopamine receptor agonist, which leads to the release of these neurotransmitters in the brain. BZP has several advantages for lab experiments, including its high potency, selectivity, and specificity. However, it also has several limitations, including its potential toxicity and the need for careful handling and storage. There are several potential future directions for research on BZP, including the development of novel analogs with improved pharmacological properties and the investigation of its potential therapeutic applications in the treatment of various psychiatric disorders.

Synthesis Methods

BZP is synthesized by the reaction of 3-benzylthiopropanoic acid with phenylpiperazine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions of temperature and pressure to ensure high yield and purity of the final product.

Scientific Research Applications

BZP has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been found to possess a wide range of pharmacological properties, including central nervous system stimulation, appetite suppression, and mood enhancement. BZP has also been investigated for its potential use as a treatment for various psychiatric disorders, including depression, anxiety, and schizophrenia.